5-(1-(Furan-3-ylmethyl)azetidin-3-yl)-3-(thiophen-2-yl)-1,2,4-oxadiazole oxalate

• IUPAC Name: 5-[1-(furan-3-ylmethyl)azetidin-3-yl]-3-thiophen-2-yl-1,2,4-oxadiazole;oxalic acid
• InChI: InChI=1S/C14H13N3O2S.C2H2O4/c1-2-12(20-5-1)13-15-14(19-16-13)11-7-17(8-11)6-10-3-4-18-9-10;3-1(4)2(5)6/h1-5,9,11H,6-8H2;(H,3,4)(H,5,6)
• InChI Key: OFAHJGSDCWOJOI-UHFFFAOYSA-N
• Canonical SMILES: C1C(CN1CC2=COC=C2)C3=NC(=NO3)C4=CC=CS4.C(=O)(C(=O)O)O
• Molecular Formula: C16H15N3O6S
• Molecular Weight: 377.4 g/mol

Description

5-(1-(Furan-3-ylmethyl)azetidin-3-yl)-3-(thiophen-2-yl)-1,2,4-oxadiazole oxalate is a chemical compound that has gained significant attention in scientific research due to its potential applications in medicinal chemistry. This compound belongs to the class of oxadiazoles, which are known for their diverse biological activities.

Scientific Research Applications

Medicinal Chemistry Applications

Compounds containing oxadiazole, furan, and thiophene units, including structures similar to the specified chemical, are studied for their extensive therapeutic potential. These compounds are known for a broad range of chemical and biological properties. For instance, oxadiazoles are highlighted for their antibacterial, anti-mycobacterial, antitumor, anti-viral, and antioxidant activities. Notably, derivatives of 1,3,4-oxadiazoles have become significant synthons in new drug development, showing promising results in various pharmacological activities (Siwach & Verma, 2020). Additionally, novel thioxothiazolidin-4-one derivatives synthesized from compounds containing oxadiazol and furan units have shown significant anticancer and antiangiogenic effects in mouse models, suggesting their potential as anticancer therapy candidates (Chandrappa et al., 2010).

Organic Synthesis and Photochemistry

The photochemical reactions of oxadiazoles with furan have been studied to explore novel photo-induced acylation pathways. These studies have led to the discovery of new cycloadducts and acylfurans, offering insights into reaction mechanisms and pathways for synthesizing complex heterocyclic compounds (Tsuge, Oe, & Tashiro, 1973). This research enriches the toolkit available for organic chemists in the synthesis of novel compounds with potential applications across various fields, including drug development and materials science.

Liquid Crystalline Properties

Heterocyclic compounds containing oxadiazole, furan, and thiophene units have been synthesized and characterized to study their liquid crystalline properties. The thermal behaviors and the influence of various heterocyclic rings on these properties have been investigated, revealing the impact of geometrical and electronic factors on the formation of mesophases. Such studies provide valuable information for the development of new materials with potential applications in displays and optical devices (Han et al., 2009).